Cas no 1469-07-4 (Dibenzo[b,f]thiepin-10-methanamine,N,N-dimethyl-)

• Product Name: Dibenzo[b,f]thiepin-10-methanamine,N,N-dimethyl-
• CAS No: 1469-07-4
• MF: C₁₇H₁₇NS
• MW: 267.38858294487
• CID: 117713
• PubChem ID: 71644
• Update Time: 2025-04-18

Dibenzo[b,f]thiepin-10-methanamine,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,f]thiepin-10-methanamine,N,N-dimethyl-
• 1-benzo[b][1]benzothiepin-5-yl-N,N-dimethylmethanamine
• Damotepin
• Damotepina
• Damotepina [INN-Spanish]
• Damotepine
• Damotepinum
• Damotepinum [INN-Latin]
• N,N-Dimethyl-dibenzo[b,f]thiepin-10-methylamin
• 10-(N,N-Dimethylaminomethyl)dibenzo[b,f]thiepin
• CHEMBL2106676
• GP 41299
• DAMOTEPINE [INN]
• DTXSID10163539
• N,N-Dimethyl((dibenzo(b,f)thiepin-10-yl)methyl)amin
• N,N-Dimethyldibenzo(b,f)thiepin-10-methylamine
• Damotepine [INN:DCF]
• Q27231151
• SCHEMBL2110321
• 0V9VL751XU
• 1469-07-4
• UNII-0V9VL751XU
• 1-Benzo[b][1]benzothiepin-6-yl-N,N-dimethylmethanamine

• Inchi： 1S/C17H17NS/c1-18(2)12-14-11-13-7-3-5-9-16(13)19-17-10-6-4-8-15(14)17/h3-11H,12H2,1-2H3
• InChI Key： BRCYAOFSVFIBPV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C(C2C=CC=CC1=2)CN(C)C

Computed Properties

• Exact Mass: 267.10800
• Monoisotopic Mass: 267.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 28.5A^2

Experimental Properties

• Density: 1.133
• Boiling Point: 386°Cat760mmHg
• Flash Point: 187.2°C
• Refractive Index: 1.629
• PSA: 28.54000
• LogP: 4.25340